Cas no 65875-43-6 (2-(dimethylamino)ethyl(4-methylphenyl)methylamine)

• Product Name: 2-(dimethylamino)ethyl(4-methylphenyl)methylamine
• CAS No: 65875-43-6
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• CID: 1086859
• PubChem ID: 4046161
• Update Time: 2025-04-20

2-(dimethylamino)ethyl(4-methylphenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• N1,N1-Dimethyl-N2-(4-methylbenzyl)ethane-1,2-diamine
• N,N-dimethyl-N'-(4-methylbenzyl)-1,2-ethanediamine(SALTDATA: 2HCl)
• N',N'-dimethyl-N-[(4-methylphenyl)methyl]ethane-1,2-diamine
• AC1N2G17
• AG-G-47981
• AN-465
• CTK5C3212
• N,N-Dimethyl-N'-(4-methyl-benzyl)-aethylendiamin
• N,N-Dimethyl-N'--aethylendiamin
• N-[2-(dimethylamino)ethyl]-N-(4-methylbenzyl)amine
• STK128334
• 2-(dimethylamino)ethyl(4-methylphenyl)methylamine
• N,N-DIMETHYL-N'-(4-METHYLBENZYL)-1,2-ETHANEDIAMINE
• 65875-43-6
• DTXSID40398736
• AN-465/42886933
• EN300-168583
• SCHEMBL13102974
• N~1~,N~1~-Dimethyl-N~2~-[(4-methylphenyl)methyl]ethane-1,2-diamine
• AKOS000127095
• CS-0281341
• N,N-dimethyl-N'-(4-methylbenzyl)ethane-1,2-diamine
• [2-(DIMETHYLAMINO)ETHYL][(4-METHYLPHENYL)METHYL]AMINE

• MDL： MFCD06011674
• Inchi： 1S/C12H20N2/c1-11-4-6-12(7-5-11)10-13-8-9-14(2)3/h4-7,13H,8-10H2,1-3H3
• InChI Key： HOBWUMPLORYSJV-UHFFFAOYSA-N
• SMILES： N(CC1C=CC(C)=CC=1)CCN(C)C

Computed Properties

• Exact Mass: 192.16300
• Monoisotopic Mass: 192.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.942
• Boiling Point: 275.2°C at 760 mmHg
• Flash Point: 99.1°C
• Refractive Index: 1.517
• PSA: 15.27000
• LogP: 2.03710